molecular formula C13H12N2O2S B6539038 N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide CAS No. 1060229-75-5

N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide

Cat. No. B6539038
CAS RN: 1060229-75-5
M. Wt: 260.31 g/mol
InChI Key: CBOUUAITCBRONU-UHFFFAOYSA-N
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Description

“N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide” is a chemical compound that belongs to the class of thiophene carboxamides . Thiophene carboxamides are a class of compounds that have been studied for their potential biological activities .


Synthesis Analysis

The synthesis of thiophene carboxamide derivatives, including “N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide”, often involves heterocyclization reactions . For example, one synthetic protocol involves the condensation of N-(4-acetylphenyl)-2-chloroacetamide with different thiocarbamoyl reagents .


Molecular Structure Analysis

The molecular structure of “N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide” includes a thiophene ring, a carboxamide group, and a phenyl group . The exact molecular weight and other properties may vary depending on the specific substituents attached to these groups .


Chemical Reactions Analysis

Thiophene carboxamides, including “N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide”, can undergo various chemical reactions. For instance, they can participate in condensation reactions with different reagents to form new compounds .


Physical And Chemical Properties Analysis

The physical and chemical properties of “N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide” would depend on its exact molecular structure. For instance, the compound’s solubility, melting point, and boiling point would be influenced by the nature of its substituents .

Future Directions

Thiophene carboxamides, including “N-[4-(carbamoylmethyl)phenyl]thiophene-2-carboxamide”, are an area of active research due to their potential biological activities . Future studies may focus on synthesizing new derivatives, studying their biological activities, and exploring their potential applications in medicine .

properties

IUPAC Name

N-[4-(2-amino-2-oxoethyl)phenyl]thiophene-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H12N2O2S/c14-12(16)8-9-3-5-10(6-4-9)15-13(17)11-2-1-7-18-11/h1-7H,8H2,(H2,14,16)(H,15,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CBOUUAITCBRONU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC(=C1)C(=O)NC2=CC=C(C=C2)CC(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H12N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-(2-amino-2-oxoethyl)phenyl)thiophene-2-carboxamide

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